Cas no 1098107-26-6 (N-Boc-2-(3-bromophenoxy)ethylamine)

• Product Name: N-Boc-2-(3-bromophenoxy)ethylamine
• CAS No: 1098107-26-6
• MF: C₁₃H₁₈BrNO₃
• MW: 316.190923213959
• MDL: MFCD24471090
• CID: 4560455
• Update Time: 2025-09-28

N-Boc-2-(3-bromophenoxy)ethylamine Chemical and Physical Properties

Names and Identifiers

• N-Boc-2-(3-bromophenoxy)ethylamine
• Carbamic acid, N-[2-(3-bromophenoxy)ethyl]-, 1,1-dimethylethyl ester
• tert-Butyl [2-(3-bromophenoxy)ethyl]carbamate

• MDL： MFCD24471090
• Inchi： 1S/C13H18BrNO3/c1-13(2,3)18-12(16)15-7-8-17-11-6-4-5-10(14)9-11/h4-6,9H,7-8H2,1-3H3,(H,15,16)
• InChI Key： HAGWBZUWMYGUKW-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCOC1=CC=CC(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-Boc-2-(3-bromophenoxy)ethylamine

Recent Advances in the Application of N-Boc-2-(3-bromophenoxy)ethylamine (CAS: 1098107-26-6) in Chemical Biology and Pharmaceutical Research

N-Boc-2-(3-bromophenoxy)ethylamine (CAS: 1098107-26-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals and chemical probes. This compound, characterized by its bromophenoxy and Boc-protected amine functionalities, has garnered significant attention in recent years due to its versatility in organic synthesis and potential applications in drug discovery. Recent studies have explored its utility in the construction of complex molecular architectures, including kinase inhibitors, GPCR modulators, and other therapeutically relevant scaffolds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of N-Boc-2-(3-bromophenoxy)ethylamine as a crucial building block in the synthesis of potent and selective PI3Kδ inhibitors. The researchers employed this intermediate in a multi-step synthesis to create a series of compounds with improved pharmacokinetic properties and reduced off-target effects. The bromophenoxy moiety was found to be essential for optimal binding to the target protein, while the Boc-protected amine allowed for further functionalization at a later stage of the synthesis.

In the field of chemical biology, a recent breakthrough published in ACS Chemical Biology (2024) highlighted the application of 1098107-26-6 in the development of activity-based protein profiling (ABPP) probes. The compound's structural features enabled the creation of selective covalent modifiers for cysteine-containing proteins, providing new tools for target identification and validation in complex biological systems. This work opens new avenues for understanding protein function and discovering novel drug targets in various disease contexts.

From a synthetic chemistry perspective, innovative methodologies have been developed to utilize N-Boc-2-(3-bromophenoxy)ethylamine more efficiently. A 2024 report in Organic Letters described a novel palladium-catalyzed cross-coupling strategy that significantly improves the yield and scalability of transformations involving this intermediate. This advancement addresses previous challenges in large-scale production and expands the potential for industrial applications of derivatives based on this scaffold.

The pharmaceutical industry has shown growing interest in 1098107-26-6 derivatives as potential candidates for treating inflammatory diseases and certain cancers. Recent preclinical studies have demonstrated promising results for compounds derived from this intermediate, particularly in modulating immune responses and inhibiting specific signaling pathways involved in disease progression. Several pharmaceutical companies have included these derivatives in their development pipelines, with some candidates expected to enter clinical trials within the next two years.

Looking forward, researchers anticipate that N-Boc-2-(3-bromophenoxy)ethylamine will continue to play a significant role in medicinal chemistry and drug discovery. Its unique combination of chemical properties and biological relevance makes it a valuable scaffold for developing new therapeutic agents. Ongoing research is exploring its potential in addressing unmet medical needs, particularly in areas such as autoimmune disorders, neurodegenerative diseases, and precision oncology. The compound's versatility suggests that its applications will likely expand as new synthetic methodologies and biological targets emerge in the coming years.